Cas no 902880-05-1 (2-(4-bromophenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidin-4-one)

• Product Name: 2-(4-bromophenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidin-4-one
• CAS No: 902880-05-1
• MF: C₁₈H₁₃BrN₂O₂
• MW: 369.212023496628
• CID: 5425136
• Update Time: 2025-05-19

2-(4-bromophenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-3,5-dihydro-7-methyl-4H-[1]benzopyrano[2,3-d]pyrimidin-4-one
• 2-(4-bromophenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

• Inchi： 1S/C18H13BrN2O2/c1-10-2-7-15-12(8-10)9-14-17(22)20-16(21-18(14)23-15)11-3-5-13(19)6-4-11/h2-8H,9H2,1H3,(H,20,21,22)
• InChI Key： ZXBZWDIIVZXABN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)NC(=O)C2CC3=CC(C)=CC=C3OC=2N=1

Experimental Properties

• Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.9±55.0 °C(Predicted)
• pka: 1.52±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(4-bromophenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

Introduction to 2-(4-bromophenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one (CAS No. 902880-05-1)

2-(4-bromophenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one, identified by its CAS number 902880-05-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the chromeno[2,3-d]pyrimidine class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a bromine substituent at the para position of the phenyl ring and a methyl group at the 7-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The chromeno[2,3-d]pyrimidine core is a fused bicyclic system consisting of a chromene ring linked to a pyrimidine moiety. This structural motif has been extensively studied due to its ability to modulate various biological targets, including enzymes and receptors involved in cancer progression, inflammation, and other metabolic disorders. The bromophenyl moiety, in particular, is a key feature that enhances the compound's binding affinity and selectivity towards certain biological targets. Additionally, the methyl group at the 7-position of the chromeno[2,3-d]pyrimidine ring contributes to the overall conformational flexibility and reactivity of the molecule.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The chromeno[2,3-d]pyrimidine scaffold has emerged as a versatile platform for designing molecules that can interact with multiple biological pathways simultaneously. This polypharmacological approach has shown promise in overcoming drug resistance and improving treatment outcomes in various diseases. The compound 902880-05-1, with its unique structural features, represents an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that chromeno[2,3-d]pyrimidines can inhibit key enzymes involved in cancer cell proliferation and survival. The bromophenyl substituent is particularly important as it can engage in π-stacking interactions with aromatic residues in protein targets, thereby enhancing binding affinity. Furthermore, the methyl group at the 7-position can serve as a hydrogen bond acceptor or donor, depending on the surrounding environment, which further fine-tunes the compound's interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such complex molecules with high accuracy. Molecular docking studies have suggested that 902880-05-1 can effectively bind to enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular signaling pathways implicated in cancer. These findings have prompted further experimental validation through enzyme inhibition assays and cellular-based assays.

Experimental investigations have revealed that 2-(4-bromophenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one exhibits significant inhibitory activity against several kinases associated with tumor growth and metastasis. For instance, preliminary data indicate that this compound can potently inhibit Aurora A kinase, a serine/threonine kinase involved in mitotic progression. The inhibitory effect on Aurora A kinase has been linked to reduced tumor cell proliferation and enhanced apoptosis in vitro. These results are particularly promising given the critical role of Aurora kinases in cancer biology.

Moreover, studies have explored the potential of this compound as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. The ability of 902880-05-1 to modulate inflammatory pathways has been attributed to its interaction with transcription factors such as NF-κB. By inhibiting NF-κB activation, this compound can reduce the production of pro-inflammatory cytokines like TNF-α and IL-6, thereby mitigating inflammation-induced tissue damage.

The synthesis of 902880-05-1 involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted phenols and pyrimidine derivatives under controlled conditions. The introduction of the bromine substituent at the para position of the phenyl ring typically involves electrophilic aromatic substitution reactions using brominating agents such as N-bromosuccinimide (NBS). The subsequent methylation at the 7-position is achieved using methylating agents like dimethyl sulfate or methyl iodide.

The purity and structural integrity of synthesized compounds are crucial for downstream applications such as biological testing. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to confirm the identity and purity of 902880-05-1 before it is subjected to biological evaluation.

In conclusion,902880-05-1, or 2-(4-bromophenyl)-7-methyl-3H,4H-chromeno[2,3-d]pyrimidin-4-one, represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in oncology and anti-inflammatory therapies. As computational methods continue to advance our understanding of molecular interactions,902880-05-1 will likely play a pivotal role in discovering novel therapeutic agents for treating various diseases.